2-[(3-Chlorophenyl)thio]-5-bromobenzoic acid

• Molecular Formula: C13H8BrClO2S
• Molecular Weight: 343.62 g/mol
• IUPAC Name: 5-bromo-2-(3-chlorophenyl)sulfanylbenzoic acid
• InChI: InChI=1S/C13H8BrClO2S/c14-8-4-5-12(11(6-8)13(16)17)18-10-3-1-2-9(15)7-10/h1-7H,(H,16,17)
• InChI Key: CVXWBYRBQLKJGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)SC2=C(C=C(C=C2)Br)C(=O)O

Description

2-[(3-Chlorophenyl)thio]-5-bromobenzoic acid is a useful research compound. Its molecular formula is C13H8BrClO2S and its molecular weight is 343.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-chlorothiophenol (20 g, 0.138 mol), cupric acetate (1.75 g) and DMF (199 mL) under N2 was added in portions K2CO3 (23 g). The mixture was heated to 150° C. and then 2,5-dibromobenzoic acid (43.5 g) was added. The mixture was heated overnight, poured into water (600 mL), filtered, the filtrate was treated with charcoal and filtered again. The filtrate was acidified with conc. HCl, extracted with CHCl3, the organic layer was washed with brine and dried over Na2SO4. The solvent was removed in vacuo to afford 28.9 g of 2-[(3-chlorophenyl)thio]-5-bromobenzoic acid.